molecular formula C11H10BrF5O2 B15385780 1-(3-Bromopropyl)-3-(difluoromethoxy)-2-(trifluoromethoxy)benzene

1-(3-Bromopropyl)-3-(difluoromethoxy)-2-(trifluoromethoxy)benzene

Cat. No.: B15385780
M. Wt: 349.09 g/mol
InChI Key: RZMYAJOTSJAROA-UHFFFAOYSA-N
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Description

1-(3-Bromopropyl)-3-(difluoromethoxy)-2-(trifluoromethoxy)benzene (CAS: 1806531-98-5) is a fluorinated aromatic compound with a bromopropyl side chain. Its molecular formula is C₁₁H₁₀BrF₅O₂, and it features a benzene ring substituted with three distinct groups:

  • A 3-bromopropyl chain at position 1.
  • A difluoromethoxy group (-OCF₂H) at position 3.
  • A trifluoromethoxy group (-OCF₃) at position 2.

Properties

Molecular Formula

C11H10BrF5O2

Molecular Weight

349.09 g/mol

IUPAC Name

1-(3-bromopropyl)-3-(difluoromethoxy)-2-(trifluoromethoxy)benzene

InChI

InChI=1S/C11H10BrF5O2/c12-6-2-4-7-3-1-5-8(18-10(13)14)9(7)19-11(15,16)17/h1,3,5,10H,2,4,6H2

InChI Key

RZMYAJOTSJAROA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)OC(F)F)OC(F)(F)F)CCCBr

Origin of Product

United States

Comparison with Similar Compounds

1-(3-Bromopropyl)-3-(trifluoromethyl)benzene (CAS not provided, )

  • Substituents : A trifluoromethyl (-CF₃) group at position 3 instead of difluoromethoxy (-OCF₂H).
  • Impact : The -CF₃ group is strongly electron-withdrawing via inductive effects, reducing electron density on the aromatic ring more significantly than -OCF₃ or -OCF₂H. This may alter reactivity in electrophilic substitution reactions .

1-Bromo-2-(3-bromopropyl)benzene ()

  • Substituents : Bromine at position 1 and a bromopropyl chain at position 2.
  • Impact : Lacks fluorinated groups, resulting in lower lipophilicity and metabolic stability compared to the target compound. The absence of fluorine reduces bioavailability-enhancing effects .

1-(3-Bromopropyl)-2-chlorobenzene ()

  • Substituents : Chlorine at position 2 instead of trifluoromethoxy.

Physical and Chemical Properties

Property Target Compound 1-(3-Bromopropyl)-3-(trifluoromethyl)benzene 1-Bromo-2-(3-bromopropyl)benzene
Molecular Formula C₁₁H₁₀BrF₅O₂ C₁₀H₁₀BrF₃ C₉H₁₀Br₂
Molar Mass (g/mol) 349.09 273.09 291.89
Density (g/cm³) 1.533 (Predicted) Not reported Not reported
Boiling Point (°C) 272.6 (Predicted) Not reported Not reported (synthesized as oil)

Key Observations :

  • The target compound’s fluorinated alkoxy groups increase molar mass and density compared to non-fluorinated analogs.
  • Predicted boiling points suggest higher thermal stability due to strong dipole interactions from fluorine .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 1-(3-Bromopropyl)-3-(difluoromethoxy)-2-(trifluoromethoxy)benzene, and how do reaction conditions influence yield and purity?

  • Methodological Answer : Synthesis typically involves multi-step halogenation and functionalization. For example:

Nitration/Substitution : Nitration of a trifluoromethoxybenzene precursor followed by bromopropyl introduction via nucleophilic substitution (e.g., using NaH/DMF for alkoxy group attachment) .

Halogenation : Bromine or chlorine insertion using N-bromosuccinimide (NBS) or SOCl₂ under controlled temperatures (-10°C to 25°C) to avoid over-halogenation .

  • Critical Parameters :
  • Temperature : Lower temps (-75°C to 0°C) reduce side reactions (e.g., isomerization) .
  • Catalysts : Pd-based catalysts improve regioselectivity for trifluoromethoxy/difluoromethoxy positioning .
  • Yield Optimization : Purification via column chromatography (silica gel, hexane/EtOAc) typically achieves >85% purity .

Q. How can researchers characterize the structural and electronic properties of this compound?

  • Analytical Techniques :

  • NMR : ¹⁹F NMR identifies fluorine environments (δ -55 to -60 ppm for CF₃O, δ -70 to -75 ppm for CF₂O) .
  • GC-MS : Confirms molecular weight (299.54 g/mol) and fragmentation patterns (e.g., loss of Br or CF₃O groups) .
  • X-ray Crystallography : Resolves spatial arrangement of bromopropyl and fluorinated groups, critical for reactivity studies .

Q. What are the stability considerations for handling and storing this compound?

  • Stability Profile :

  • Thermal Stability : Decomposes above 296°C (predicted boiling point) .
  • Light Sensitivity : Fluorinated groups may undergo photodegradation; store in amber vials at -20°C .
    • Hazard Mitigation : Use inert atmospheres (N₂/Ar) during reactions to prevent oxidation of bromopropyl chains .

Advanced Research Questions

Q. How does the regioselectivity of fluorinated substituents impact reactivity in cross-coupling reactions?

  • Mechanistic Insight : The trifluoromethoxy group at position 2 is electron-withdrawing, directing electrophilic substitution to position 5. In contrast, the difluoromethoxy group at position 3 enhances nucleophilic attack on the bromopropyl chain .
  • Case Study : Suzuki-Miyaura coupling with arylboronic acids occurs preferentially at the bromopropyl site (yield: 70-80%) vs. the chloro substituent (yield: <10%) .

Q. What strategies address contradictory data in biological activity studies (e.g., antimicrobial vs. cytotoxic effects)?

  • Data Reconciliation Framework :

Dose-Dependent Effects : At low concentrations (IC₅₀: 10 µM), the compound inhibits bacterial growth (MIC: 8 µg/mL for S. aureus), but induces apoptosis in mammalian cells at higher doses (IC₅₀: 50 µM) .

Target Specificity : Molecular docking shows stronger binding to bacterial enoyl-ACP reductase vs. human kinases, explaining selective toxicity .

  • Experimental Validation : Use isogenic bacterial/human cell lines to isolate target interactions .

Q. How can computational modeling predict metabolic pathways and degradation products?

  • In Silico Tools :

  • ADMET Prediction : SwissADME estimates high membrane permeability (LogP: 3.2) but moderate hepatic clearance (t₁/₂: 4.5 hrs) .
  • Degradation Pathways : DFT calculations suggest hydrolysis of the difluoromethoxy group to form carboxylic acid derivatives under acidic conditions (pH <3) .

Key Challenges and Solutions

  • Synthetic Challenge : Competing reactions during trifluoromethoxy introduction.
    • Solution : Use LDA (lithium diisopropylamide) at -100°C to deprotonate selectively .
  • Analytical Challenge : Overlapping NMR signals for CF₃O and CF₂O groups.
    • Solution : 2D NOESY resolves spatial proximity of substituents .

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